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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Propylthio)aniline, a sulfur-containing aromatic amine, represents a class of molecules with

significant potential in various scientific domains, particularly in medicinal chemistry and

materials science. Its unique structural features—an aniline core substituted with a propylthio

group at the ortho position—confer specific chemical reactivity and potential for biological

activity. This guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and potential applications of 2-(Propylthio)aniline, offering a technical resource for

researchers and developers in the field.

Section 1: Core Chemical and Physical Properties
2-(Propylthio)aniline, identified by the CAS number 79792-95-3, possesses a distinct set of

physical and chemical properties that are fundamental to its handling, reactivity, and

application.[1][2]
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Molecular Structure and Key Identifiers
The foundational structure of 2-(Propylthio)aniline consists of a benzene ring substituted with

an amino group (-NH₂) and a propylthio group (-S(CH₂)₂CH₃) at adjacent positions.

Table 1: Key Chemical Identifiers for 2-(Propylthio)aniline

Identifier Value Source

CAS Number 79792-95-3 [1][2]

Molecular Formula C₉H₁₃NS [1][2]

Molecular Weight 167.27 g/mol [1][2]

SMILES Code NC1=CC=CC=C1SCCC [1]

While detailed experimental data on the physical properties of 2-(Propylthio)aniline is not

extensively published, its hydrochloride salt is also a recognized form of this compound.[3]

Section 2: Spectroscopic Characterization
The elucidation of the structure of 2-(Propylthio)aniline relies on a combination of

spectroscopic techniques. While a comprehensive public database of its spectra is not readily

available, the expected spectral characteristics can be inferred from the analysis of closely

related analogs such as 2-(methylthio)aniline and 2-(butylthio)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the amine protons, and the protons of the propyl group. The aromatic protons would

appear in the downfield region, typically between 6.5 and 7.5 ppm, with splitting patterns

indicative of their ortho, meta, and para relationships. The protons of the propyl group would

be found in the upfield region.

¹³C NMR: The carbon NMR spectrum would provide signals for the nine unique carbon

atoms in the molecule. The chemical shifts of the aromatic carbons would be influenced by

the electron-donating effects of the amino and alkylthio groups.
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Infrared (IR) Spectroscopy
The IR spectrum of 2-(Propylthio)aniline would be characterized by absorption bands

corresponding to the N-H stretching of the primary amine (typically in the range of 3300-3500

cm⁻¹), C-H stretching of the aromatic ring and the alkyl chain, and C=C stretching of the

aromatic ring.

Mass Spectrometry (MS)
Mass spectrometry would confirm the molecular weight of the compound. The fragmentation

pattern would likely involve cleavage of the C-S bond and fragmentation of the propyl chain,

providing further structural information.[4][5][6] The molecular ion peak for a monoamine

compound is expected to be an odd number.[6]

Section 3: Synthesis and Reactivity
The synthesis of 2-(propylthio)aniline can be approached through various strategies, often

involving the formation of the carbon-sulfur bond. While specific, detailed protocols for this

exact molecule are not widespread in peer-reviewed literature, general methods for the

synthesis of 2-alkylanilines and aryl sulfides can be adapted.

Potential Synthetic Pathways
One plausible route involves the reaction of 2-aminothiophenol with a propyl halide (e.g., 1-

bromopropane) in the presence of a base. This nucleophilic substitution reaction would form

the desired thioether linkage.

Another approach could involve the palladium-catalyzed cross-coupling of 2-haloaniline with

propanethiol. Advances in transition-metal-catalyzed C-S bond formation offer a versatile

methodology for such transformations.

The synthesis of related 2-alkenylanilines has been achieved through methods such as a 3-

aza-Cope rearrangement, direct cross-metathesis, and palladium-catalyzed C–N cross-

coupling of aryl halides, which could potentially be adapted for the synthesis of saturated

alkylthio analogs.[7]

Experimental Workflow: Conceptual Synthesis via S-Alkylation
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Caption: Conceptual workflow for the synthesis of 2-(Propylthio)aniline via S-alkylation of 2-

aminothiophenol.

Section 4: Potential Applications in Research and
Development
While specific, large-scale applications of 2-(Propylthio)aniline are not yet established, its

structural motifs are present in molecules with recognized biological activity. The anilino group

is a common feature in many pharmacologically active compounds, and the introduction of an

alkylthio substituent can modulate properties such as lipophilicity, metabolic stability, and

receptor binding.

Medicinal Chemistry
Substituted anilines are a cornerstone in drug discovery, forming the basis for a wide range of

therapeutic agents.[8] The alkylthio group, in particular, has been incorporated into molecules

with anticancer and antimicrobial activities.[9][10] For instance, 2-anilino triazolopyrimidines

have been investigated as tubulin polymerization inhibitors with potential anticancer

applications.[11] The presence of the propylthio group in 2-(propylthio)aniline makes it a

valuable building block for the synthesis of novel drug candidates in these and other

therapeutic areas.

Materials Science
Aniline derivatives are precursors to polyaniline, a class of conducting polymers with

applications in sensors, electronic devices, and corrosion inhibition.[12] The incorporation of

substituents onto the aniline ring can tune the electronic and physical properties of the resulting

polymers. While the polymerization of 2-(propylthio)aniline itself is not well-documented, it

represents a potential monomer for creating novel polymeric materials with tailored properties.

Section 5: Safety and Handling
Detailed toxicological data for 2-(Propylthio)aniline is not readily available. However, as with

any aniline derivative, it should be handled with care in a well-ventilated laboratory

environment, using appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Anilines as a class can be toxic if swallowed, in contact with skin, or if
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inhaled. For the closely related 2-(methylthio)aniline, hazards include acute toxicity (oral,

dermal, and inhalation), skin irritation, and serious eye irritation.[13] It is reasonable to assume

that 2-(propylthio)aniline may have a similar hazard profile.

Conclusion
2-(Propylthio)aniline is a chemical entity with underexplored potential. While comprehensive

data on its properties and applications are still emerging, its structural relationship to known

bioactive molecules and functional polymers suggests it is a promising candidate for further

investigation. This guide has synthesized the currently available information to provide a

foundational understanding for researchers and developers interested in leveraging the unique

characteristics of this compound in their work. Further experimental validation of its physical

properties, spectroscopic data, and biological activities will be crucial in unlocking its full

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1279395?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

